Cas no 1190311-43-3 (Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate)

Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate is a brominated benzo[d]thiazole derivative featuring a carboxylate ester functional group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both bromine and ester moieties enhances its reactivity, enabling selective functionalization through cross-coupling reactions or nucleophilic substitution. Its structural framework is valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. The methyl ester group improves solubility in organic solvents, facilitating further derivatization. This compound is characterized by high purity and stability, making it suitable for research and industrial applications requiring precise molecular modifications.

Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate structure

1190311-43-3 structure

Product Name:Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate

CAS No:1190311-43-3

MF:C₁₀H₈BrNO₂S

MW:286.145020484924

MDL:MFCD12963419

CID:3167651

PubChem ID:67984016

Update Time:2025-06-25

Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- DTXSID301230607
- Methyl2-bromo-4-methylbenzo[d]thiazole-6-carboxylate
- 2-Bromo-4-methylbenzothiazole-6-carboxylic acid methyl ester
- Methyl 2-bromo-4-methyl-benzothiazole-6-carboxylate
- XSEAGAYSAHNOQI-UHFFFAOYSA-N
- Methyl 2-bromo-4-methyl-6-benzothiazolecarboxylate
- Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate
- methyl 2-bromo-4-methyl-1,3-benzothiazole-6-carboxylate
- 1190311-43-3
- SCHEMBL9957845
- MDL： MFCD12963419
- Inchi： 1S/C10H8BrNO2S/c1-5-3-6(9(13)14-2)4-7-8(5)12-10(11)15-7/h3-4H,1-2H3
- InChI Key： XSEAGAYSAHNOQI-UHFFFAOYSA-N
- SMILES： BrC1=NC2=C(C=C(C(=O)OC)C=C2C)S1

Computed Properties

Exact Mass: 284.94591Da
Monoisotopic Mass: 284.94591Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 67.4Å²

Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059002979-1g	Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$673.05	2023-09-04
Chemenu	CM159565-1g	methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$776	2023-11-23
Chemenu	CM159565-1g	methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$745	2021-06-08
eNovation Chemicals LLC	D593713-1g	Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$565	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638724-1g	Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	98%	1g	￥5833.00	2024-08-09
eNovation Chemicals LLC	D593713-1g	Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$565	2025-02-21
eNovation Chemicals LLC	D593713-1g	Methyl 2-bromo-4-methylbenzo[d]thiazole-6-carboxylate	1190311-43-3	95%	1g	$565	2025-02-20